Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate
Overview
Description
“Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate” is an organic compound with the CAS Number: 1455091-10-7 . It has a molecular weight of 295.29 and its IUPAC name is methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate .
Molecular Structure Analysis
The molecular formula of this compound is C17H13NO4 . The InChI code is 1S/C17H13NO4/c1-21-17(20)15-16(19)14-8-7-13(9-11(14)10-18-15)22-12-5-3-2-4-6-12/h2-10,19H,1H3 .Physical And Chemical Properties Analysis
This compound has a density of 1.320±0.06 g/cm3 (20 ºC, 760 mmHg) . Its boiling point is 534.7±45.0°C at 760 mmHg . The compound is a solid at room temperature .Scientific Research Applications
Pharmaceutical Research as Roxadustat Intermediate
This compound serves as an intermediate in the synthesis of Roxadustat , a medication used to treat anemia associated with chronic kidney disease . Roxadustat works by inhibiting hypoxia-inducible factor prolyl hydroxylase, which leads to increased erythropoiesis, thereby addressing the low red blood cell count in anemic patients .
Analytical Chemistry for Microscopy Dyes
In analytical chemistry, this compound is utilized as a reagent for preparing specific dyes used in microscopy. These dyes help in staining and visualizing cellular components under a microscope, which is crucial for biological and medical research .
Synthesis of Anti-Inflammatory Agents
The anti-inflammatory properties of isoquinoline derivatives make “Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate” a valuable compound for synthesizing new anti-inflammatory agents. Researchers are exploring its efficacy in reducing inflammation-related symptoms in various diseases .
Development of Antioxidant Compounds
Isoquinoline compounds are known for their antioxidant activity. This particular derivative is being studied for its potential to be developed into a compound that can combat oxidative stress, which is a factor in many chronic diseases .
Cancer Research for Apoptosis Induction
The structure of this compound suggests potential in cancer research, particularly in inducing apoptosis in cancer cells. Apoptosis, or programmed cell death, is a targeted approach to eliminate cancer cells without affecting healthy cells .
Neuroscience for Neuroprotective Drugs
Given its chemical structure, this compound may have neuroprotective properties. It is being investigated for its potential use in the development of drugs that can protect nerve cells from damage, which is particularly relevant in conditions like Alzheimer’s disease .
Material Science for Organic Electronic Materials
In material science, derivatives of isoquinoline are being researched for their electronic properties. This compound could be used in the development of organic electronic materials, which are essential for creating flexible electronic devices .
Chemical Synthesis of Heterocyclic Compounds
“Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate” is also a precursor in the chemical synthesis of various heterocyclic compounds. These compounds have diverse applications, including in the development of pharmaceuticals and agrochemicals .
Safety and Hazards
Mechanism of Action
Target of Action
Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate, also known as 4-Hydroxy-7-phenoxy-3-isoquinolinecarboxylic acid methyl ester, is primarily used as a reagent in the preparation of Roxadustat . Roxadustat is a drug used to treat anemia and chronic renal insufficiency . Therefore, the primary targets of Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate are likely related to the hypoxia-inducible factor (HIF) pathway, which is the main target of Roxadustat .
Mode of Action
Roxadustat works by activating the body’s natural protective response to reduced oxygen levels in the blood . This response involves the regulation of multiple, complementary processes that promote a coordinated erythropoietic response and increase the blood’s oxygen-carrying capacity .
Biochemical Pathways
The biochemical pathways affected by Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate are likely related to erythropoiesis, the process of red blood cell production. As a precursor to Roxadustat, this compound may influence the HIF pathway, which plays a crucial role in the body’s response to hypoxia (low oxygen levels). Activation of the HIF pathway leads to increased production of erythropoietin, a hormone that stimulates the production of red blood cells .
Pharmacokinetics
It is known that the compound is a solid at room temperature and should be stored in a dry environment at 2-8°c . These properties may influence its absorption, distribution, metabolism, and excretion (ADME) properties, and thus its bioavailability.
Result of Action
The molecular and cellular effects of Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate are likely related to its role in the synthesis of Roxadustat. As such, it may contribute to the activation of the HIF pathway and the subsequent increase in erythropoietin production, leading to increased red blood cell production .
Action Environment
Environmental factors that could influence the action, efficacy, and stability of Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate include temperature and humidity, given its storage requirements . Additionally, the physiological environment, such as the presence of hypoxia, may also influence its action, as the HIF pathway is activated under low oxygen conditions .
properties
IUPAC Name |
methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H13NO4/c1-21-17(20)15-16(19)14-8-7-13(9-11(14)10-18-15)22-12-5-3-2-4-6-12/h2-10,19H,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
YTWDBRIDKWWANA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=NC=C2C=C(C=CC2=C1O)OC3=CC=CC=C3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H13NO4 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.29 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-hydroxy-7-phenoxyisoquinoline-3-carboxylate |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.